molecular formula C9H18N2O B8430682 Endo-3,9-dimethyl-3,9-diazabicyclo[3.3.1)nonan-7-ol

Endo-3,9-dimethyl-3,9-diazabicyclo[3.3.1)nonan-7-ol

Cat. No.: B8430682
M. Wt: 170.25 g/mol
InChI Key: HDIHYBUETZZEJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Endo-3,9-dimethyl-3,9-diazabicyclo[3.3.1)nonan-7-ol is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H18N2O

Molecular Weight

170.25 g/mol

IUPAC Name

3,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-7-ol

InChI

InChI=1S/C9H18N2O/c1-10-5-7-3-9(12)4-8(6-10)11(7)2/h7-9,12H,3-6H2,1-2H3

InChI Key

HDIHYBUETZZEJT-UHFFFAOYSA-N

Canonical SMILES

CN1CC2CC(CC(C1)N2C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of lithium aluminum hydride (0.95 g, 25.0 mmol) in dry THF (40 ml) was added dropwise at room temperature while stirring a solution of 7-oxo-3,9-dimethyl3,9-diazabicyclo[3.3.1)nonane (2.78 g, 16.5 mmol) in dry THF (50 ml). After stirring at room temperature for 4.5 hrs, water (1 ml), 40% aqueous sodium hydroxide solution (1 ml) and water (3 ml) were added successively to a reaction solution. Further anhydrous magnesium sulfate was added and stirred, and thereafter the reaction was filtered. The filtrate was concentrated under reduced pressure to afford the title compound (2.62 g) as an oily product.
Quantity
0.95 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
2.78 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Four
Name
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
Quantity
1 mL
Type
solvent
Reaction Step Four

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